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12(S)-HEPE 12(S)-HEPE 12(S)-HEPE is a 12-HEPE that consists of (5Z,8Z,10E,14Z,17Z)-icosapentaenoic acid in which the 12-hydroxy group has S-configuration. It has a role as a human xenobiotic metabolite, a mouse metabolite and a rat metabolite. It is a conjugate acid of a 12(S)-HEPE(1-).
12S-Hepe is a natural product found in Murrayella periclados with data available.
Brand Name: Vulcanchem
CAS No.: 116180-17-7
VCID: VC20843297
InChI: InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h3-4,7-11,13-14,17,19,21H,2,5-6,12,15-16,18H2,1H3,(H,22,23)/b4-3-,9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
SMILES: CCC=CCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol

12(S)-HEPE

CAS No.: 116180-17-7

Cat. No.: VC20843297

Molecular Formula: C20H30O3

Molecular Weight: 318.4 g/mol

* For research use only. Not for human or veterinary use.

12(S)-HEPE - 116180-17-7

Specification

Description 12(S)-HEPE is a 12-HEPE that consists of (5Z,8Z,10E,14Z,17Z)-icosapentaenoic acid in which the 12-hydroxy group has S-configuration. It has a role as a human xenobiotic metabolite, a mouse metabolite and a rat metabolite. It is a conjugate acid of a 12(S)-HEPE(1-).
12S-Hepe is a natural product found in Murrayella periclados with data available.
CAS No. 116180-17-7
Molecular Formula C20H30O3
Molecular Weight 318.4 g/mol
IUPAC Name (5Z,8Z,10E,12S,14Z,17Z)-12-hydroxyicosa-5,8,10,14,17-pentaenoic acid
Standard InChI InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h3-4,7-11,13-14,17,19,21H,2,5-6,12,15-16,18H2,1H3,(H,22,23)/b4-3-,9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
Standard InChI Key MCRJLMXYVFDXLS-UOLHMMFFSA-N
Isomeric SMILES CC/C=C\C/C=C\C[C@@H](/C=C/C=C\C/C=C\CCCC(=O)O)O
SMILES CCC=CCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Canonical SMILES CCC=CCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Appearance Assay:≥98%A solution in ethanol

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